Cas no 99986-02-4 (Ethyl (5-Ethyl-2-pyridinyl)acetate)

• Product Name: Ethyl (5-Ethyl-2-pyridinyl)acetate
• CAS No: 99986-02-4
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 827304
• PubChem ID: 29979856
• Update Time: 2025-05-27

Ethyl (5-Ethyl-2-pyridinyl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl (5-Ethyl-2-pyridinyl)acetate
• ethyl 2-(5-ethylpyridin-2-yl)acetate
• (5-Aethyl-[2]pyridyl)-essigsaeure-aethylester
• (5-ETHYL-(PYRIDIN-2-YL))-ACETIC ACID ETHYL ESTER
• (5-ethyl-[2]pyridyl)-acetic acid ethyl ester
• <5-Ethyl-pyridin-2-yl>-essigsaeureethylester
• 5-Ethylpyridyl-2-essigester
• FT-0668268
• Ethyl(5-ethyl-2-pyridinyl)acetate
• SCHEMBL17318019
• (5-ethyl-(pyridin-2-yl))acetic acid ethyl ester
• FT-0668269
• Ethyl (5-ethylpyridin-2-yl)acetate
• DTXSID10652579
• C90203
• AKOS006326673
• 99986-02-4
• ETHYL(5-ETHYL-2-PYRIDINYL)-1,1-D2-ACETATE

• Inchi： 1S/C11H15NO2/c1-3-9-5-6-10(12-8-9)7-11(13)14-4-2/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： GNXRZBGHRCPLKI-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(=CN=1)CC)=O

Computed Properties

• Exact Mass: 193.11000
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.045
• Boiling Point: 95-1050C/1Torr
• Flash Point: 120°C
• Refractive Index: 1.501
• PSA: 39.19000
• LogP: 1.74960

Additional information on Ethyl (5-Ethyl-2-pyridinyl)acetate

Comprehensive Guide to Ethyl (5-Ethyl-2-pyridinyl)acetate (CAS No. 99986-02-4): Properties, Applications, and Industry Insights

Ethyl (5-Ethyl-2-pyridinyl)acetate (CAS No. 99986-02-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This ester derivative of pyridine exhibits unique structural features, making it valuable for synthesizing bioactive molecules. With the growing demand for pyridine-based intermediates, this compound has become a focal point for researchers exploring novel drug candidates and sustainable crop protection solutions.

The molecular structure of Ethyl (5-Ethyl-2-pyridinyl)acetate combines a pyridine ring with an ethyl acetate side chain, offering versatile reactivity. Recent studies highlight its role as a key building block in medicinal chemistry, particularly for developing central nervous system (CNS) targeting compounds. The 5-ethyl substitution on the pyridine ring enhances lipophilicity, a property increasingly sought after in blood-brain barrier penetration research.

In the context of green chemistry advancements, CAS 99986-02-4 has been investigated for environmentally friendly synthesis routes. Researchers are exploring catalytic methods to improve the compound's production efficiency while reducing waste. This aligns with current industry trends toward sustainable chemical manufacturing and atom economy optimization – topics frequently searched in academic databases and patent literature.

The compound's applications extend to material science, where its heterocyclic structure contributes to developing advanced functional materials. Some studies suggest potential uses in organic electronics and coordination chemistry, particularly as a ligand for metal complexes. These applications respond to growing market needs for specialty chemicals in emerging technologies.

Quality control of Ethyl (5-Ethyl-2-pyridinyl)acetate requires precise analytical methods. Modern techniques like HPLC-MS and NMR spectroscopy are commonly employed to verify purity – a critical factor for researchers who frequently search for analytical method validation protocols. The compound typically appears as a clear to pale yellow liquid with characteristic ester-like odor, with stability data showing optimal storage under inert atmosphere conditions.

Market analysis indicates rising demand for pyridine derivatives like 99986-02-4, driven by pharmaceutical R&D investments. Patent surveys reveal increasing references to this compound in drug discovery patents, particularly for neurological disorders and metabolic disease applications. This correlates with search trends showing growing interest in heterocyclic drug design and small molecule therapeutics.

From a regulatory perspective, CAS 99986-02-4 requires standard handling precautions typical of laboratory chemicals. Safety data sheets emphasize proper personal protective equipment usage, reflecting workplace safety concerns commonly searched by chemical professionals. The compound's physicochemical properties (including boiling point, solubility, and vapor pressure) make it suitable for various industrial-scale reactions under controlled conditions.

Future research directions for Ethyl (5-Ethyl-2-pyridinyl)acetate may explore its potential in bioconjugation chemistry and prodrug development – areas generating significant academic interest. The compound's balanced hydrophilic-lipophilic character positions it as a promising candidate for drug delivery system innovations, addressing current challenges in bioavailability enhancement that dominate pharmaceutical research discussions.

Supply chain considerations for 99986-02-4 involve custom synthesis options and scale-up challenges frequently queried by procurement specialists. The compound's niche application profile supports just-in-time manufacturing models in the fine chemicals sector. Recent technological advances in continuous flow chemistry may further optimize its production to meet the precise specifications required by GMP-compliant applications.

In conclusion, Ethyl (5-Ethyl-2-pyridinyl)acetate represents an important chemical intermediate with expanding applications across multiple scientific disciplines. Its unique structural features and synthetic versatility continue to attract research attention, particularly in addressing contemporary challenges in medicinal chemistry and material science. As innovation in heterocyclic compound development progresses, this compound is poised to play an increasingly significant role in advanced chemical research and industrial applications.